![molecular formula C20H21N5O B5637637 2-{[2-(1-isonicotinoyl-3-piperidinyl)-1H-imidazol-1-yl]methyl}pyridine](/img/structure/B5637637.png)
2-{[2-(1-isonicotinoyl-3-piperidinyl)-1H-imidazol-1-yl]methyl}pyridine
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Description
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines, which includes compounds like "2-{[2-(1-isonicotinoyl-3-piperidinyl)-1H-imidazol-1-yl]methyl}pyridine", often involves transition-metal-free three-component reactions. These methods facilitate the formation of C-N, C-O, and C-S bonds from ynals, pyridin-2-amines, and alcohols or thiols (Cao et al., 2014). Another approach includes the one-pot reaction of β-lactam carbenes with 2-pyridyl isonitriles followed by acidic hydrolysis to produce various imidazo[1,2-a]pyridines (Shao et al., 2011).
Molecular Structure Analysis
The molecular structure of imidazo[1,2-a]pyridines is characterized by the presence of an imidazo[1,2-a]pyridine group, which is generally planar. Studies have shown different substituents at the imidazole N atoms, impacting the molecule's overall structure and reactivity (Afrakssou et al., 2013).
Chemical Reactions and Properties
Imidazo[1,2-a]pyridines are versatile in chemical reactions, forming stable N-heterocyclic carbenes and undergoing various transformations. They have been used in synthesizing Rh(I) mono- and biscarbenes from imidazo[1,5-a]pyridin-3-ylidenes, indicating their utility in complex reactions (Alcarazo et al., 2005).
Physical Properties Analysis
The physical properties of imidazo[1,2-a]pyridines like "this compound" include planarity and potential for hydrogen bonding, as evidenced in crystal structures. These properties are crucial for their interactions and reactivity in different chemical environments (Fun et al., 2011).
Chemical Properties Analysis
The chemical properties of these compounds are defined by their reactivity towards various reagents and conditions. They have been used in the synthesis of complex molecules, demonstrating their reactivity and versatility in organic chemistry (Rao et al., 2017).
Future Directions
properties
IUPAC Name |
pyridin-4-yl-[3-[1-(pyridin-2-ylmethyl)imidazol-2-yl]piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N5O/c26-20(16-6-9-21-10-7-16)25-12-3-4-17(14-25)19-23-11-13-24(19)15-18-5-1-2-8-22-18/h1-2,5-11,13,17H,3-4,12,14-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYOSVTHJGWQJCI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=CC=NC=C2)C3=NC=CN3CC4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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